4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide

• IUPAC Name: 4-chloro-3-(2,5-dioxopyrrol-1-yl)-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C18H13ClN2O3/c1-11-2-5-13(6-3-11)20-18(24)12-4-7-14(19)15(10-12)21-16(22)8-9-17(21)23/h2-10H,1H3,(H,20,24)
• InChI Key: ACSISLCYYDRVIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)N3C(=O)C=CC3=O
• Molecular Formula: C18H13ClN2O3
• Molecular Weight: 340.8 g/mol

Description

4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide, also known as CDDP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic compound that is commonly used in laboratory experiments to investigate its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules in the body. Additionally, 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide has been shown to inhibit the activity of certain proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation and to inhibit the growth and proliferation of cancer cells. Additionally, 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide has been shown to have neuroprotective effects and has been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide in laboratory experiments is its relatively low cost and ease of synthesis. Additionally, 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide is a stable compound that can be stored for extended periods of time without degradation. However, one of the limitations of using 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide in laboratory experiments is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are a number of potential future directions for research on 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide. One area of interest is the development of new synthetic methods for 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide and to investigate its potential applications in the treatment of various diseases. Finally, there is a need for more research on the potential toxicity of 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide and its effects on human health.

Synthesis Methods

4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide can be synthesized using a variety of methods, but the most common method involves the reaction of 4-chloro-3-nitrobenzoic acid with 4-methylphenylamine. The resulting product is then reduced using a reducing agent such as iron powder to yield 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide.

Scientific Research Applications

4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide has been used in a wide range of scientific research applications, including cancer research, inflammation research, and neurodegenerative disease research. It has been shown to have anti-inflammatory properties and has been used to investigate the role of inflammation in various diseases. Additionally, 4-chloro-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-(4-methylphenyl)benzamide has been shown to have potential anticancer properties and has been used to investigate its mechanism of action in cancer cells.